Cas no 1092301-31-9 (2,4,5,6-Tetrahydrocyclopenta[c]pyrazol-3-amine)

• Product Name: 2,4,5,6-Tetrahydrocyclopenta[c]pyrazol-3-amine
• CAS No: 1092301-31-9
• MF: C₆H₉N₃
• MW: 123.155760526657
• MDL: MFCD11557097
• CID: 1028716
• PubChem ID: 22712059
• Update Time: 2025-04-20

2,4,5,6-Tetrahydrocyclopenta[c]pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 2,4,5,6-Tetrahydrocyclopenta[c]pyrazol-3-amine
• 1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-amine
• 1,4,5,6-Tetrahydro-cyclopentapyrazol-3-ylamine
• CS-0197610
• AKOS005263030
• SY279058
• SCHEMBL11697122
• AM803974
• SCHEMBL6543199
• OLPAMBOLEVAJJD-UHFFFAOYSA-N
• 508229-66-1
• AS-40336
• MFCD11109620
• STL279546
• 3-Amino-2,4,5,6-tetrahydrocyclopenta[c]pyrazole
• 1H,4H,5H,6H-CYCLOPENTA[C]PYRAZOL-3-AMINE
• 1092301-31-9
• MFCD11557097
• AKOS016051960
• 1,4,5,6-tetrahydrocyclopentapyrazol-3-ylamine
• 2H,4H,5H,6H-cyclopenta[c]pyrazol-3-amine
• 1,4,5,6-tetrahydro-cyclopentapyrazol-3-yl-amine

• MDL： MFCD11557097
• Inchi： 1S/C6H9N3/c7-6-4-2-1-3-5(4)8-9-6/h1-3H2,(H3,7,8,9)
• InChI Key： OLPAMBOLEVAJJD-UHFFFAOYSA-N
• SMILES： N1C2=C(C(N)=N1)CCC2

Computed Properties

• Exact Mass: 123.08000
• Monoisotopic Mass: 123.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 55.43000
• LogP: 0.41070